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Compound of Interest

Compound Name: Pigment Red 31

Cat. No.: B1584407 Get Quote

Introduction

Pigment Red 31, a monoazo pigment, is a vibrant bluish-red colorant utilized in the textile

industry for printing applications.[1][2] Its popularity stems from its good light fastness and

resistance to soap, making it a suitable candidate for various textile products.[1] This document

provides detailed application notes and protocols for researchers and scientists investigating

the use of Pigment Red 31 in textile printing. It covers the formulation of printing pastes,

application procedures, and standardized testing methods for performance evaluation.

Physicochemical Properties of Pigment Red 31
A comprehensive understanding of the pigment's properties is crucial for its effective

application.
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Property Value Source

C.I. Name Pigment Red 31 [2][3]

C.I. Number 12360 [2][4]

CAS Number 6448-96-0 [2][3][4]

Molecular Formula C31H23N5O6 [2][4]

Molecular Weight 561.59 g/mol [3]

Appearance Red powder [4]

pH Value 6.0 - 7.5 [1]

Oil Absorption 45 ± 5 ml/100g [1][3]

Heat Resistance 150 - 180°C [1][4]

Fastness Properties of Pigment Red 31
The durability of the print against various environmental factors is a key performance indicator.

The following table summarizes the fastness ratings of Pigment Red 31, where 1 indicates

poor performance and 5 (or 8 for light fastness) indicates excellent performance.

Fastness Property Rating Source

Light Fastness (Blue Scale) 6 - 8 [1][3][4]

Water Resistance 4 - 5 [1][3][4]

Oil Resistance 4 - 5 [1][3][4]

Acid Resistance 5 [1][3][4]

Alkali Resistance 5 [1][3][4]

Alcohol Resistance 5 [4]

Soap Resistance Excellent [1]

Experimental Protocols
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This section outlines detailed methodologies for the application and evaluation of Pigment Red
31 in textile printing.

Materials and Equipment
Textile Substrate: 100% scoured and bleached cotton fabric.

Pigment: Pigment Red 31 powder.

Binder: Acrylic-based textile printing binder.

Thickener: Synthetic thickener (e.g., polyacrylic acid-based).

Fixing Agent: Cross-linking agent to improve fastness.

Softener: To improve the hand-feel of the printed fabric.

Urea: To aid in moisture absorption during fixation.

Diammonium Phosphate (DAP): As a catalyst for the binder.

Laboratory Balance: For accurate weighing of components.

Mechanical Stirrer: For homogeneous mixing of the printing paste.

Screen Printing Setup: Screen with a desired mesh count, squeegee.

Curing Oven/Heat Press: For fixation of the pigment.

Color Fastness Testing Equipment: Crockmeter, Launder-Ometer, Weather-Ometer (Xenon

Arc).

Spectrophotometer: For colorimetric analysis.

Preparation of Printing Paste
A stable and well-formulated printing paste is essential for achieving high-quality prints. The

following is a representative recipe for a 100g printing paste. Researchers should optimize the

formulation based on their specific substrate and performance requirements.
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Component Quantity (g) Purpose

Pigment Red 31 3 - 5 Coloration

Binder 15 - 20 Adhesion of pigment to fabric

Synthetic Thickener 1 - 2 Viscosity control

Urea 1 Humectant

Diammonium Phosphate

(DAP)
1 Catalyst

Fixer 2 Enhances fastness

Water 70 - 77 Solvent

Total 100

Procedure:

Weigh the required amount of water in a beaker.

Add the synthetic thickener to the water while stirring continuously with a mechanical stirrer

until a homogeneous paste is formed.

In a separate container, create a dispersion of Pigment Red 31 in a small amount of water.

Add the pigment dispersion to the thickener paste and mix thoroughly.

Sequentially add the binder, urea, diammonium phosphate, and fixer to the paste, mixing

well after each addition.

Continue stirring for 15-20 minutes to ensure a homogeneous and lump-free printing paste.

Measure the viscosity of the paste and adjust with thickener or water if necessary.

Textile Printing Workflow
The following diagram illustrates the general workflow for applying Pigment Red 31 to a textile

substrate.
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Workflow for Textile Printing with Pigment Red 31
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Printing and Curing Procedure
Place the prepared cotton fabric on a flat, padded surface.

Position the screen with the desired design onto the fabric.

Apply the Pigment Red 31 printing paste along one edge of the screen.

Use a squeegee to draw the paste across the screen with even pressure, forcing the paste

through the open mesh onto the fabric.

Carefully lift the screen to reveal the printed design.

Allow the printed fabric to air dry or use a low-temperature oven.

Cure the dried fabric in an oven or with a heat press at a temperature of 140-160°C for 3-5

minutes to fix the pigment.[5]

After curing, the fabric should be washed to remove any residual thickener and unfixed

particles.

Performance Evaluation Protocols
The performance of the Pigment Red 31 prints should be evaluated using standardized test

methods to ensure reproducibility and comparability of results.

a. Color Fastness to Washing:

Standard: AATCC Test Method 61 or ISO 105-C06.[6][7][8][9]

Procedure: A specimen of the printed fabric is washed with a multifiber test fabric in a

stainless steel container containing a specified detergent solution. The washing is carried out

in a Launder-Ometer at a specified temperature and time. The change in color of the

specimen and the staining of the multifiber fabric are evaluated using the Gray Scale for

Color Change and the Gray Scale for Staining, respectively.[10]

b. Color Fastness to Rubbing (Crocking):
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Standard: AATCC Test Method 8 or ISO 105-X12.[6][7][9][10]

Procedure: A colored test specimen is rubbed with a dry and a wet white cotton test cloth

under controlled conditions using a Crockmeter. The amount of color transferred to the white

cloths is assessed by comparison with the Gray Scale for Staining.[7]

c. Color Fastness to Light:

Standard: AATCC Test Method 16.3 or ISO 105-B02.[6][9]

Procedure: A specimen of the printed fabric is exposed to a xenon arc light source under

specified conditions of temperature and humidity. The change in color of the exposed

specimen is evaluated by comparison with the Blue Wool standards.

d. Color Fastness to Perspiration:

Standard: AATCC Test Method 15 or ISO 105-E04.[6][7][9][10]

Procedure: The printed fabric specimen is treated with a simulated acidic and alkaline

perspiration solution and subjected to a fixed pressure. The color change of the specimen

and the staining of an adjacent multifiber fabric are assessed using the respective Gray

Scales.[7][10]

Logical Relationships in Pigment Printing
The quality of the final print is dependent on the interplay of various components in the printing

paste.
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Printing Paste Components Print Properties
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Influence of Paste Components on Print Quality

Conclusion

Pigment Red 31 offers a viable option for achieving bright, bluish-red shades in textile printing

with good overall fastness properties. The protocols outlined in this document provide a

framework for researchers to systematically investigate and optimize the application of this

pigment. By adhering to standardized testing methods, reliable and comparable data can be

generated, contributing to a deeper understanding of the performance of Pigment Red 31 in

textile applications. Further research could focus on comparing the performance of Pigment
Red 31 with other red pigments and exploring its use in different printing techniques and on

various textile blends.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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